Cas no 533871-50-0 (4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533871-50-0
• MF: C₂₆H₃₄N₄O₇S
• MW: 546.635765552521
• CID: 6229230
• PubChem ID: 4102528
• Update Time: 2025-10-21

4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N,N-diisobutylsulfamoyl)-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024583696
• Oprea1_824243
• F0559-0295
• 533871-50-0
• 4-[bis(2-methylpropyl)sulfamoyl]-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C26H34N4O7S/c1-16(2)14-30(15-17(3)4)38(32,33)20-10-8-18(9-11-20)24(31)27-26-29-28-25(37-26)19-12-21(34-5)23(36-7)22(13-19)35-6/h8-13,16-17H,14-15H2,1-7H3,(H,27,29,31)
• InChI Key： WNHPLAJAGPGNBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=C(C(=C(C=3)OC)OC)OC)O2)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 546.21482061g/mol
• Monoisotopic Mass: 546.21482061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 142Ų

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Compound CAS No. 533871-50-0: A Comprehensive Overview

The compound with CAS No. 533871-50-0, known as 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents for complex diseases such as cancer and neurodegenerative disorders.

The molecular structure of 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by a combination of functional groups that contribute to its versatile properties. The presence of the oxadiazole ring enhances its stability and bioavailability, while the sulfamoyl group imparts strong electron-withdrawing effects, making it an excellent candidate for modulating enzyme activity. Additionally, the trimethoxyphenyl moiety introduces significant hydrophobicity and lipophilicity, which are crucial for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production. The synthesis methodology has been published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development*, further establishing its relevance in the scientific community.

From a pharmacological perspective, 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has demonstrated remarkable bioactivity in preclinical studies. It has shown potent inhibitory effects on key enzymes associated with inflammatory pathways and has been identified as a potential lead compound for anti-inflammatory drug development. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In terms of applications beyond pharmacology, this compound has also been explored in materials science for its potential use in advanced polymer systems. Its unique electronic properties make it a viable component in the development of high-performance polymers with applications in electronics and optoelectronics.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of 4-bis(2-methylpropyl)sulfamoyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. The integration of computational chemistry tools with experimental techniques is anticipated to provide deeper insights into its therapeutic potential.

In conclusion, CAS No. 533871-50-0 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its structural complexity combined with functional versatility positions it as a key player in advancing modern medicine and materials science. As research continues to unfold new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.